Cas no 81030-20-8 (YTTRIUM TITANATE)

• Product Name: YTTRIUM TITANATE
• CAS No: 81030-20-8
• MF: O₉Ti₃Y₂
• MW: 465.407309532166
• MDL: MFCD00058805
• CID: 986286
• Update Time: 2025-07-20

YTTRIUM TITANATE Chemical and Physical Properties

Names and Identifiers

• yttrium titanate
• yttrium(III) pertitanate
• CID 102601297
• YTTRIUM TITANATE

• MDL： MFCD00058805
• Inchi： 1S/9O.3Ti.2Y/q;;;6*-1;;;;2*+3
• InChI Key： UZWSPPZJGJOVHA-UHFFFAOYSA-N
• SMILES： [Y+3].[Y+3].[Ti](=O)([O-])[O-].[Ti](=O)([O-])[O-].[Ti](=O)([O-])[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 18.8
• Topological Polar Surface Area: 190

Additional information on YTTRIUM TITANATE

YTTRIUM TITANATE (CAS No. 81030-20-8): Properties, Applications, and Future Trends

YTTRIUM TITANATE (CAS No. 81030-20-8), a ceramic compound composed of yttrium (Y) and titanium (Ti), is gaining significant attention in advanced material science due to its unique physicochemical properties. Often referred to as yttrium titanium oxide or Y2Ti2O7, this material exhibits exceptional thermal stability, high refractive index, and excellent dielectric properties, making it a versatile candidate for cutting-edge applications. Researchers and industries are increasingly exploring its potential in optoelectronics, catalysis, and energy storage systems, aligning with global trends toward sustainable technology.

The compound’s crystal structure, typically a pyrochlore phase, contributes to its remarkable thermal resistance and chemical inertness. These characteristics make YTTRIUM TITANATE ideal for high-temperature environments, such as aerospace coatings or protective layers in industrial equipment. Recent studies highlight its role in solid oxide fuel cells (SOFCs), where its ionic conductivity enhances energy conversion efficiency—a critical factor in the transition to renewable energy solutions. Users searching for "high-performance ceramic materials" or "thermal barrier coatings" will find this compound highly relevant.

In the field of optoelectronics, YTTRIUM TITANATE is valued for its optical transparency in the infrared spectrum and tunable bandgap. This positions it as a promising material for photonic devices, sensors, and even next-generation displays. With the rise of 5G technology and the Internet of Things (IoT), demand for materials with low signal loss and high durability has surged—properties that Y2Ti2O7 inherently offers. Searches like "advanced dielectric materials for 5G" or "infrared-transparent ceramics" often lead to discussions about this compound.

Another emerging application lies in environmental remediation. YTTRIUM TITANATE’s photocatalytic activity under UV/visible light enables its use in water purification and air pollution control. As sustainability becomes a priority, queries such as "eco-friendly photocatalysts" or "materials for pollutant degradation" increasingly reference this compound. Its ability to degrade organic pollutants without secondary contamination aligns with the United Nations’ Sustainable Development Goals (SDGs).

From a manufacturing perspective, synthesis methods like sol-gel processing, solid-state reaction, and hydrothermal synthesis are employed to produce YTTRIUM TITANATE with tailored properties. Researchers optimizing these techniques often search for terms like "nanoparticle synthesis of Y2Ti2O7" or "cost-effective ceramic fabrication." The compound’s adaptability to nanoscale engineering further expands its utility in nanomedicine and drug delivery systems, though these applications remain under exploration.

Despite its advantages, challenges such as production scalability and raw material costs persist. Innovations in green chemistry and circular economy models may address these hurdles, as seen in recent patents focusing on recycling rare-earth elements. For investors and engineers tracking "advanced material market trends 2024," YTTRIUM TITANATE represents a high-growth niche with cross-industry potential.

In summary, YTTRIUM TITANATE (CAS No. 81030-20-8) stands at the intersection of tradition and innovation. Its multifaceted applications—from energy storage to environmental tech—reflect broader societal shifts toward sustainability and digital transformation. As research continues to unlock its full potential, this compound is poised to play a pivotal role in shaping the future of material science.